Cas no 868220-12-6 (5-(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868220-12-6
• MF: C₁₇H₁₉FN₄OS
• MW: 346.422365427017
• CID: 5984039
• PubChem ID: 6359567
• Update Time: 2025-05-21

5-(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-fluorophenyl)-(4-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000015513-1
• SR-01000015513
• 5-[(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F1805-0153
• HMS1654J02
• 5-((4-fluorophenyl)(4-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 868220-12-6
• AKOS024609893

• Inchi： 1S/C17H19FN4OS/c1-11-6-8-21(9-7-11)14(12-2-4-13(18)5-3-12)15-16(23)22-17(24-15)19-10-20-22/h2-5,10-11,14,23H,6-9H2,1H3
• InChI Key： VBSOTAZBKYJFOI-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(C3=CC=C(F)C=C3)N3CCC(C)CC3)=C(O)N12

Computed Properties

• Exact Mass: 346.12636058g/mol
• Monoisotopic Mass: 346.12636058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.9Ų

Additional information on 5-(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(4-Fluorophenyl)(4-Methylpiperidin-1-yl)Methyl-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-Ol: A Comprehensive Overview

The compound with CAS No. 868220-12-6, known as 5-(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of the 1,2,4-triazolo[3,2-b]1,3-thiazole scaffold, which is a heterocyclic structure with two nitrogen atoms in the thiazole ring and three nitrogen atoms in the triazole ring. The presence of a fluorophenyl group and a 4-methylpiperidinyl group further enhances its chemical diversity and functional versatility.

Recent studies have highlighted the antimicrobial activity of this compound, particularly against gram-positive bacteria. The triazole-thiazole hybrid structure is known to exhibit strong interactions with bacterial cell membranes, leading to disruption of membrane integrity and subsequent bacterial cell death. Additionally, the fluorophenyl group contributes to increased lipophilicity, which enhances the compound's ability to penetrate bacterial biofilms—a common challenge in treating persistent infections.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediates include 4-fluorophenyl derivatives and substituted piperidine precursors. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for further studies. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

The biological activity of this compound extends beyond antimicrobial applications. Preclinical studies have demonstrated its potential as a neuroprotective agent in models of Alzheimer's disease. The triazole-thiazole core exhibits antioxidant properties, which may help mitigate oxidative stress—a key factor in neurodegenerative disorders. Furthermore, the compound has shown moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline in Alzheimer's patients.

Another area of interest is the pharmacokinetic profile of this compound. Studies in rodents have revealed moderate oral bioavailability and favorable distribution characteristics. The presence of the 4-methylpiperidine group enhances metabolic stability by reducing susceptibility to hepatic enzymes. However, further investigations are required to fully understand its clearance mechanisms and potential for drug-drug interactions.

From a materials science perspective, this compound has been evaluated as a potential building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its heterocyclic structure provides multiple binding sites for metal ions, making it suitable for constructing porous materials with applications in gas storage and catalysis.

In conclusion, 5-(4-fluorophenyl)(4-methylpiperidin-1-yl)methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure lends itself to innovative uses in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.